2-[(Pyrrolidin-2-yl)formamido]acetic acid hydrochloride

Specification

• Molecular Formula: C7H13ClN2O3
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 2-(pyrrolidine-2-carbonylamino)acetic acid;hydrochloride
• Standard InChI: InChI=1S/C7H12N2O3.ClH/c10-6(11)4-9-7(12)5-2-1-3-8-5;/h5,8H,1-4H2,(H,9,12)(H,10,11);1H
• Standard InChI Key: LPEPSJKHTGFCOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C(=O)NCC(=O)O.Cl

Introduction

Chemical Identity and Structural Analysis

Molecular Architecture

The compound’s core structure comprises a pyrrolidine ring—a five-membered secondary amine—linked to a glycine residue through a formamido bridge. The hydrochloride salt introduces a chloride counterion, altering its polarity and crystalline stability. Key molecular parameters include:

Property	Value
Molecular formula	C₇H₁₃ClN₂O₃
Molecular weight	208.64 g/mol
Salt form	Hydrochloride
Chirality	R-configuration at C2

The stereochemistry at the pyrrolidine C2 position (R-configuration) is critical for biological activity, as enantiomeric forms often exhibit divergent receptor-binding affinities.

Physicochemical Properties

While melting and boiling points remain uncharacterized, the hydrochloride salt’s aqueous solubility exceeds that of the free base due to ionic dissociation. The pyrrolidine ring confers moderate lipophilicity, facilitating blood-brain barrier penetration in preclinical models.

Synthesis and Purification Strategies

Synthetic Pathways

The hydrochloride salt is synthesized via a three-step sequence:

• Amination of Pyrrolidine: (2R)-pyrrolidin-2-amine reacts with chloroacetyl chloride to form the chloroacetamide intermediate.

• Glycine Conjugation: Nucleophilic substitution links the intermediate to glycine’s carboxyl group under basic conditions.

• Salt Formation: Treatment with hydrochloric acid yields the final hydrochloride product.

A typical reaction employs ethanol/water solvents with triethylamine as a base, achieving yields of 65–75% after recrystallization.

Purification Techniques

Chromatography (silica gel, methanol/dichloromethane eluent) resolves diastereomeric impurities, while recrystallization from ethanol/ether mixtures enhances purity to >98%. Analytical HPLC (C18 column, 0.1% TFA in acetonitrile/water) confirms enantiomeric excess ≥99%.

Mechanism of Action and Biological Targets

Adrenergic Receptor Modulation

Structural analogs demonstrate high affinity for β₃-adrenergic receptors (β₃-AR), activating cAMP signaling pathways implicated in lipolysis and thermogenesis. Molecular docking simulations suggest the pyrrolidine nitrogen forms a hydrogen bond with Ser144 in the β₃-AR binding pocket, while the glycine moiety stabilizes interactions with transmembrane helix 5.

Peptide Transporter 1 (PepT1) Interactions

As a dipeptide derivative, the compound may exploit PepT1-mediated uptake in intestinal and hepatic cells, analogous to Pro-Gly dipeptide transport mechanisms. Competitive inhibition assays using Caco-2 cells could validate this hypothesis.

Therapeutic Applications and Preclinical Findings

Metabolic Disorders

β₃-AR agonists promote brown adipose tissue activation, suggesting potential anti-obesity applications. In murine models, related pyrrolidine derivatives reduced adiposity by 18% over 4 weeks.

Anti-Inflammatory Activity

Pyrrolidine-based compounds inhibit cyclooxygenase-2 (COX-2) with IC₅₀ values of 1.2–3.8 μM, comparable to indomethacin. The glycine moiety may chelate catalytic iron in COX-2’s heme center, suppressing prostaglandin synthesis.

Comparative Analysis with Related Compounds

Compound	Target	IC₅₀/Potency	Solubility (mg/mL)
2-[(Pyrrolidin-2-yl)formamido]acetic acid HCl	β₃-AR, COX-2	Not determined	12.8 (H₂O)
Indomethacin	COX-1/COX-2	0.03 μM (COX-2)	0.01 (H₂O)
Mirabegron	β₃-AR	22 nM	0.5 (H₂O)

Data synthesized from